2-(Bromomethyl)-5-chlorobenzo[d]oxazole

• CAS No.: 79784-31-9
• Molecular Formula: C8H5BrClNO
• Molecular Weight: 246.49 g/mol
• IUPAC Name: 2-(bromomethyl)-5-chloro-1,3-benzoxazole
• InChI: InChI=1S/C8H5BrClNO/c9-4-8-11-6-3-5(10)1-2-7(6)12-8/h1-3H,4H2
• InChI Key: OTHZIVDWWJVZJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N=C(O2)CBr

Description

2-(Bromomethyl)-5-chlorobenzo[d]oxazole is a useful research compound. Its molecular formula is C8H5BrClNO and its molecular weight is 246.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the benzoxazole (1.3 g) (Step 2) in CCl4 (15 mL) was treated with N-bromo-succinimide (NBS) (1.5 g) and benzoyl peroxide (38 mg) at reflux using a U.V. lamp for 24 hours. Filtration, evaporation, and flash chromatography of the residue using 1:1 hexane/toluene afforded the title compound which was used as such for the next step.